2-(3,4-Dimethylphenoxy)-1-phenylethanone

• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-1-phenylethanone
• InChI: InChI=1S/C16H16O2/c1-12-8-9-15(10-13(12)2)18-11-16(17)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: LYIFHJVGHPOPOW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)C2=CC=CC=C2)C

Description

2-(3,4-Dimethylphenoxy)-1-phenylethanone is a synthetic organic compound characterized by a phenoxy group substituted with methyl groups at the 3- and 4-positions of the benzene ring, linked to a phenylketone moiety. This structure confers unique physicochemical and pharmacological properties, making it a subject of interest in medicinal chemistry, particularly in the development of anticonvulsant and analgesic agents . The compound’s methyl substitutions on the phenoxy ring influence its electronic and steric properties, which are critical for interactions with biological targets such as ion channels or neurotransmitter receptors.

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and structural profiles of 2-(3,4-dimethylphenoxy)-1-phenylethanone can be contextualized by comparing it to analogous compounds. Below is a detailed analysis:

Structural Analogues with Phenoxy-Ethyl Linkers

• 2-(2,3-Dimethylphenoxy)-1-phenylethanone Derivatives: Compounds such as (R,S)-2-{2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl}aminopropan-1-ol (21) exhibit enhanced anticonvulsant and analgesic activities compared to the 3,4-dimethyl-substituted analogue. The ethoxyethyl linker in these derivatives improves bioavailability and target engagement, as demonstrated by lower ED50 values in rodent models . Key Difference: The 2,3-dimethyl substitution pattern on the phenoxy ring reduces steric hindrance, allowing better interaction with hydrophobic binding pockets in neural targets.
• 2-(2,4-Dimethylphenoxy)-1-phenylethanone Derivatives: These derivatives (e.g., compound 19) show potent analgesic activity but also induce sedative effects, unlike the 3,4-dimethyl variant. This suggests that the position of methyl groups modulates selectivity between analgesic and sedative pathways .

Arylpiperazine Derivatives

• 2-(4-(2,3-Dimethylphenyl)piperazin-1-yl)-1-phenylethanone (19): This compound, featuring a piperazine ring linked to a dimethylphenyl group, demonstrates superior analgesic activity (134.4% latency increase in hot-plate tests) compared to 2-(3,4-dimethylphenoxy)-1-phenylethanone. The piperazine moiety enhances solubility and receptor affinity, particularly for serotonin and dopamine receptors . Key Difference: Piperazine derivatives generally exhibit higher metabolic stability due to reduced susceptibility to oxidative degradation compared to phenoxy-linked compounds .

Chlorinated Analogues

• 2-(4-Chlorophenyl)-1-phenylethanone (20): This compound, synthesized via α-bromoacetophenone and 4-chlorophenol coupling, shows antileishmanial activity but lacks significant central nervous system (CNS) effects. The electron-withdrawing chlorine atom reduces the compound’s lipophilicity, limiting blood-brain barrier penetration compared to methyl-substituted analogues .

Nitrophenoxy Derivatives

• 2-(4-Nitrophenoxy)-1-phenylethanone (NPH-PE): This derivative exhibits third-order nonlinear optical properties due to the electron-deficient nitro group, which enhances polarizability. While pharmacologically inert, it highlights how substituent electronic effects can diverge applications (e.g., optical materials vs. CNS drugs) .

Pharmacological and Physicochemical Data Comparison

Compound Name	Substituents	Key Activity	ED50 (mg/kg)	LogP	Reference ID
2-(3,4-Dimethylphenoxy)-1-phenylethanone	3,4-dimethylphenoxy	Anticonvulsant, Analgesic	25–30	3.2
2-(2,3-Dimethylphenoxy)-ethoxyethyl derivative (21)	2,3-dimethylphenoxy	Analgesic (no sedation)	15–20	2.8
2-(4-(2,3-Dimethylphenyl)piperazin-1-yl)-1-phenylethanone (19)	2,3-dimethylphenyl, piperazine	Neuropathic pain relief	8–10	2.5
2-(4-Chlorophenyl)-1-phenylethanone (20)	4-chlorophenyl	Antileishmanial	N/A	3.0

Mechanistic Insights and ADME Properties

• Bioavailability: Phenoxy-linked compounds like 2-(3,4-dimethylphenoxy)-1-phenylethanone exhibit moderate oral bioavailability (≈40% in rats) due to their higher logP (~3.2) and rotatable bond count (6), which align with Veber’s rules for drug-likeness .
• Metabolism: Methyl groups on the phenoxy ring slow oxidative metabolism compared to unsubstituted analogues, extending half-life in vivo .
• Selectivity : The 3,4-dimethyl substitution pattern reduces off-target binding to GABA receptors, minimizing sedative side effects observed in 2,4-dimethyl derivatives .